Cas no 66328-69-6 (4-Nitro-1,2,5-oxadiazol-3-amine)

• Product Name: 4-Nitro-1,2,5-oxadiazol-3-amine
• CAS No: 66328-69-6
• MF: C₂H₂N₄O₃
• MW: 130.062279224396
• MDL: MFCD00186405
• CID: 396472
• PubChem ID: 543119
• Update Time: 2025-05-23

4-Nitro-1,2,5-oxadiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-1,2,5-oxadiazol-3-amine
• 1,2,5-Oxadiazol-3-amine, 4-nitro-
• 3-amino-4-nitrofurazan
• 3-amino-4-nitrofurazane
• 4-amino-3-nitrofurazan
• 4-nitro-1,2,5-oxadiazole-3-ylamine
• 4-Nitro-furazan-3-ylamine
• 3-Amino-4-nitro-1,2,5-oxadiazol
• ZERO/001231
• Furazanamine, 4-nitro-
• Ex005
• C2H2N4O3
• HAFURWXQHTZNTN-UHFFFAOYSA-N
• STK397888
• SBB001604
• FCH840211
• 7636AE
• 4-Nitro-1,2,5-oxadiazol-3-amine #
• CS-0080516
• EU-0018754
• 4-Amino-5-nitrofurazane
• 66328-69-6
• MFCD00186405
• FT-0619179
• AKOS000112643
• SCHEMBL1288254
• 2-Methyl-3-phenyl-5H-thiazolo[2,3-b]quinazolin-5-one
• AS-58025
• DTXSID20337502
• D72135
• DB-054914

• MDL： MFCD00186405
• Inchi： 1S/C2H2N4O3/c3-1-2(6(7)8)5-9-4-1/h(H2,3,4)
• InChI Key： HAFURWXQHTZNTN-UHFFFAOYSA-N
• SMILES： O1N=C(C(=N1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 130.01300
• Monoisotopic Mass: 130.01268994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111
• XLogP3: 0.1

Experimental Properties

• Density: 1.786
• Boiling Point: 337.9°C at 760 mmHg
• Flash Point: 158.1°C
• Refractive Index: 1.618
• PSA: 110.76000
• LogP: 0.66440

4-Nitro-1,2,5-oxadiazol-3-amine Security Information

• HazardClass：IRRITANT

Additional information on 4-Nitro-1,2,5-oxadiazol-3-amine

4-Nitro-1,2,5-Oxadiazol-3-Amine (CAS No 66328-69-6): A Comprehensive Overview

4-Nitro-1,2,5-Oxadiazol-3-Amine, also known by its CAS registry number 66328-69-6, is a heterocyclic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of oxadiazoles, which are five-membered rings containing two nitrogen atoms and one oxygen atom. The presence of a nitro group at the 4-position and an amino group at the 3-position imparts unique electronic and structural properties to this molecule.

The synthesis of 4-Nitro-1,2,5-Oxadiazol-3-Amine typically involves the reaction of appropriate starting materials under controlled conditions. Recent studies have explored the use of microwave-assisted synthesis to enhance reaction efficiency and yield. This approach not only reduces reaction time but also minimizes the formation of by-products, making it a more sustainable method for large-scale production.

One of the most promising applications of 4-Nitro-1,2,5-Oxadiazol-3-Amine lies in its role as an intermediate in drug development. Researchers have demonstrated its ability to act as a precursor for the synthesis of bioactive compounds with potential anti-tumor and anti-inflammatory properties. For instance, a study published in *Journal of Medicinal Chemistry* highlighted its use in constructing novel heterocyclic frameworks that exhibit selective inhibition against certain cancer cell lines.

In addition to its pharmaceutical applications, 4-Nitro-1,2,5-Oxadiazol-3-Amine has shown potential in materials science. Its incorporation into polymer systems has been investigated for enhancing thermal stability and mechanical properties. A recent breakthrough reported in *Advanced Materials* revealed that when this compound is integrated into polymeric matrices, it significantly improves the material's resistance to high temperatures and oxidative degradation.

The electronic properties of 4-Nitro-1,2,5-Oxadiazol-3-Amine make it an attractive candidate for use in optoelectronic devices. The compound's ability to act as an electron-deficient heterocycle facilitates its application in dye-sensitized solar cells (DSSCs). A study published in *Nature Communications* demonstrated that incorporating this compound into DSSC architectures enhances light absorption efficiency and overall device performance.

From an analytical chemistry perspective, 4-Nitro-1,2,5-Oxadiazol-3-Amine serves as a valuable reagent for the determination of trace metals. Its high selectivity towards certain metal ions has been leveraged in developing sensitive spectrophotometric methods for detecting heavy metals in environmental samples. This application is particularly relevant given the increasing concern over metal contamination in water and soil.

Despite its numerous advantages, the handling and storage of 4-Nitro-1,2,5-Oxadiazol-3-Amine require careful consideration due to its sensitivity to moisture and light. Proper packaging and storage conditions are essential to maintain its stability and prevent degradation. Recent advancements in packaging technology have addressed these challenges by introducing moisture-proof containers that significantly extend the compound's shelf life.

In conclusion, 4-Nitro-1,2,5-Oxadiazol-3-Amine (CAS No 66328-69) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, materials science, optoelectronics, and analytical chemistry. As research continues to uncover new possibilities for this compound, its role in advancing technological and medical frontiers is expected to grow even further.